Cas no 2167885-74-5 (1-ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene)

• Product Name: 1-ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene
• CAS No: 2167885-74-5
• MF: C₁₃H₁₇FO
• MW: 208.271887540817
• CID: 6073497
• PubChem ID: 165958911
• Update Time: 2025-06-08

1-ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene
• EN300-1587016
• 2167885-74-5

• Inchi： 1S/C13H17FO/c1-5-15-12-8-6-7-11(13(12)14)10(4)9(2)3/h6-8H,5H2,1-4H3
• InChI Key： KGCLXPKJWSQWNN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1/C(/C)=C(\C)/C)OCC

Computed Properties

• Exact Mass: 208.126343324g/mol
• Monoisotopic Mass: 208.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene

Introduction to 1-Ethoxy-2-Fluoro-3-(3-Methylbut-2-en-2-yl)benzene (CAS No. 2167885-74-5)

1-Ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene (CAS No. 2167885-74-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound is characterized by its complex aromatic ring system, which includes an ethoxy group, a fluoro substituent, and a 3-methylbut-2-en-2-yl moiety. These functional groups contribute to the compound's versatility and potential applications in various scientific and industrial domains.

The ethoxy group in 1-Ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene imparts hydrophobic characteristics, making the molecule suitable for applications where solubility in organic solvents is desired. The fluoro substituent, on the other hand, enhances the compound's stability and can influence its electronic properties, making it valuable in the development of advanced materials and pharmaceuticals. The 3-methylbut-2-en-2-yl moiety adds a degree of complexity and can affect the compound's reactivity and biological activity.

In recent years, there has been a growing interest in the use of 1-Ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene for its potential applications in drug discovery and development. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of tumor growth in vitro and in vivo models. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cancer progression.

Beyond its pharmaceutical applications, 1-Ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene has also been explored for its potential use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of novel polymers and coatings. A recent study published in Advanced Materials highlighted the use of this compound as a monomer in the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength. The researchers found that the presence of the fluoro substituent significantly improved the polymer's resistance to degradation under harsh environmental conditions.

The synthesis of 1-Ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene typically involves multi-step reactions, including Grignard reactions, alkylation, and fluorination processes. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for both research and industrial applications. The ability to synthesize this compound efficiently is crucial for advancing its use in various fields.

In conclusion, 1-Ethoxy-2-fluoro-3-(3-methylbut-2-en-2-yl)benzene (CAS No. 2167885-74-5) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, materials science, and other related fields. Its unique structural features, including the ethoxy, fluoro, and 3-methylbut-2-en-2-yl groups, contribute to its valuable properties and make it an important molecule for ongoing research and development efforts.